Cas no 88525-36-4 (Butanethioic acid, 2-methyl-, S-butyl ester)
88525-36-4 structure
Product Name:Butanethioic acid, 2-methyl-, S-butyl ester
CAS No:88525-36-4
MF:C9H18OS
MW:174.303621768951
CID:629758
PubChem ID:13237656
Update Time:2025-04-19
Butanethioic acid, 2-methyl-, S-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanethioic acid, 2-methyl-, S-butyl ester
- S-butyl 2-methylbutanethioate
- SCHEMBL1130268
- 88525-36-4
- DTXSID40531000
-
- Inchi: 1S/C9H18OS/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3
- InChI Key: HDPMBIQINHAMLO-UHFFFAOYSA-N
- SMILES: S(C(C(C)CC)=O)CCCC
Computed Properties
- Exact Mass: 174.10783637g/mol
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Butanethioic acid, 2-methyl-, S-butyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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